Cas no 1003309-98-5 (2-{[(tert-butoxy)carbonyl]amino}hex-5-ynoic acid)

• Product Name: 2-{[(tert-butoxy)carbonyl]amino}hex-5-ynoic acid
• CAS No: 1003309-98-5
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 5042328
• PubChem ID: 19364757
• Update Time: 2025-06-12

2-{[(tert-butoxy)carbonyl]amino}hex-5-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(boc-amino)-5-hexynoic acid
• Boc-D-Hpg-OH
• (R)-2-(Boc-amino)-5-hexynoic acid
• Boc-D-homopropargylglycine
• Boc-D-homopropargyl-Gly-OH
• 2-{[(tert-butoxy)carbonyl]amino}hex-5-ynoic acid
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]hex-5-ynoic acid

• Inchi： 1S/C11H17NO4/c1-5-6-7-8(9(13)14)12-10(15)16-11(2,3)4/h1,8H,6-7H2,2-4H3,(H,12,15)(H,13,14)
• InChI Key： DPHIBCOGEUVKGB-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCC#C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 308
• XLogP3: 1.5
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{[(tert-butoxy)carbonyl]amino}hex-5-ynoic acid

Research Brief on 2-{[(tert-butoxy)carbonyl]amino}hex-5-ynoic acid (CAS: 1003309-98-5) in Chemical Biology and Pharmaceutical Applications

The compound 2-{[(tert-butoxy)carbonyl]amino}hex-5-ynoic acid (CAS: 1003309-98-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its tert-butoxycarbonyl (Boc) protected amine and terminal alkyne functionality, serves as a versatile building block in organic synthesis, peptide modification, and drug discovery. Recent studies highlight its utility in click chemistry, bioconjugation, and the development of novel therapeutic agents.

One of the key applications of 2-{[(tert-butoxy)carbonyl]amino}hex-5-ynoic acid is in the synthesis of peptide-based drugs. The Boc group provides stability during synthetic procedures, while the alkyne moiety enables efficient conjugation via copper-catalyzed azide-alkyne cycloaddition (CuAAC). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of targeted anticancer peptides, where the alkyne group facilitated site-specific modifications with azide-bearing fluorescent probes for cellular tracking.

In addition to peptide therapeutics, this compound has shown promise in small-molecule drug discovery. Researchers at a leading pharmaceutical company recently utilized 2-{[(tert-butoxy)carbonyl]amino}hex-5-ynoic acid as a key intermediate in the synthesis of protease inhibitors. The alkyne functionality allowed for rapid diversification of the molecular scaffold, enabling the exploration of structure-activity relationships (SAR) and the identification of potent candidates with improved pharmacokinetic properties.

Beyond drug development, 2-{[(tert-butoxy)carbonyl]amino}hex-5-ynoic acid has found applications in chemical biology tools. A recent Nature Chemical Biology publication reported its incorporation into activity-based probes (ABPs) for studying enzyme function. The terminal alkyne served as a handle for subsequent biotinylation, enabling the isolation and identification of enzyme targets in complex biological samples. This approach has opened new avenues for understanding disease mechanisms and identifying novel drug targets.

The stability and reactivity of 2-{[(tert-butoxy)carbonyl]amino}hex-5-ynoic acid have also made it valuable in materials science. Researchers have employed it in the synthesis of functionalized polymers for drug delivery systems. The Boc group can be selectively deprotected to introduce positive charges, while the alkyne allows for crosslinking or further functionalization, creating smart materials with tunable properties for controlled release applications.

Recent advances in synthetic methodology have further enhanced the utility of this compound. A 2024 study in Organic Letters described a novel, high-yield route to 2-{[(tert-butoxy)carbonyl]amino}hex-5-ynoic acid that reduces production costs and improves scalability. This development is particularly significant for industrial applications where large quantities of the building block are required for lead optimization and preclinical studies.

Looking forward, the unique properties of 2-{[(tert-butoxy)carbonyl]amino}hex-5-ynoic acid position it as a critical tool in emerging areas such as PROTAC (proteolysis targeting chimera) development and covalent drug discovery. Its dual functionality allows for the simultaneous incorporation of targeting elements and warheads, enabling the design of next-generation therapeutics with improved selectivity and efficacy. As research continues to uncover new applications for this versatile compound, its role in advancing chemical biology and pharmaceutical science is expected to grow significantly.